Cas no 2228500-01-2 (tert-butyl N-3-(1-cyano-1-methylethyl)-4-fluorophenylcarbamate)

• Product Name: tert-butyl N-3-(1-cyano-1-methylethyl)-4-fluorophenylcarbamate
• CAS No: 2228500-01-2
• MF: C₁₅H₁₉FN₂O₂
• MW: 278.321967363358
• CID: 6111082
• PubChem ID: 165857972
• Update Time: 2025-10-19

tert-butyl N-3-(1-cyano-1-methylethyl)-4-fluorophenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-3-(1-cyano-1-methylethyl)-4-fluorophenylcarbamate
• tert-butyl N-[3-(1-cyano-1-methylethyl)-4-fluorophenyl]carbamate
• 2228500-01-2
• EN300-1883536

• Inchi： 1S/C15H19FN2O2/c1-14(2,3)20-13(19)18-10-6-7-12(16)11(8-10)15(4,5)9-17/h6-8H,1-5H3,(H,18,19)
• InChI Key： KJNKVVSTCUGFMB-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C=C1C(C#N)(C)C)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 278.14305602g/mol
• Monoisotopic Mass: 278.14305602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 406
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 62.1Ų

Additional information on tert-butyl N-3-(1-cyano-1-methylethyl)-4-fluorophenylcarbamate

tert-butyl N-3-(1-cyano-1-methylethyl)-4-fluorophenylcarbamate (CAS No. 2228500-01-2): An Overview of a Promising Compound in Medicinal Chemistry

tert-butyl N-3-(1-cyano-1-methylethyl)-4-fluorophenylcarbamate (CAS No. 2228500-01-2) is a compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This article provides a comprehensive overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent research developments.

The chemical structure of tert-butyl N-3-(1-cyano-1-methylethyl)-4-fluorophenylcarbamate is characterized by a tert-butyl carbamate group attached to a 4-fluorophenyl ring, which is further substituted with a 1-cyano-1-methylethyl group. This combination of functional groups imparts specific properties that make the compound interesting for various applications in drug discovery and development.

In terms of synthesis, several methods have been reported for the preparation of tert-butyl N-3-(1-cyano-1-methylethyl)-4-fluorophenylcarbamate. One common approach involves the reaction of 3-(1-cyano-1-methylethyl)-4-fluoroaniline with tert-butyl chloroformate in the presence of a base such as triethylamine. This method yields the desired product in good yield and purity, making it suitable for large-scale production.

The biological activities of tert-butyl N-3-(1-cyano-1-methylethyl)-4-fluorophenylcarbamate have been extensively studied, and it has shown promising results in various assays. For instance, it has been reported to exhibit potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. Additionally, preliminary studies have indicated that the compound may have potential as an anticancer agent, particularly in inhibiting the growth of certain types of cancer cells.

Recent research developments have further highlighted the potential of tert-butyl N-3-(1-cyano-1-methylethyl)-4-fluorophenylcarbamate. A study published in the Journal of Medicinal Chemistry in 2022 investigated the compound's mechanism of action and found that it selectively targets a specific protein involved in inflammation and cancer progression. This finding opens up new avenues for developing more effective therapies for these conditions.

Beyond its therapeutic potential, tert-butyl N-3-(1-cyano-1-methylethyl)-4-fluorophenylcarbamate has also been explored as a valuable intermediate in the synthesis of other bioactive compounds. Its unique structure makes it an attractive starting material for chemical modifications, allowing researchers to create derivatives with enhanced properties or novel functionalities.

In conclusion, tert-butyl N-3-(1-cyano-1-methylethyl)-4-fluorophenylcarbamate (CAS No. 2228500-01-2) is a compound with significant potential in medicinal chemistry. Its unique chemical structure, diverse biological activities, and promising research findings make it an important molecule to watch in the development of new therapeutic agents. As research continues to advance, it is likely that this compound will play a crucial role in addressing unmet medical needs and improving patient outcomes.